Cas no 1250003-06-5 ((cyclopropylmethyl)(4-fluoro-2-methylphenyl)methylamine)

• Product Name: (cyclopropylmethyl)(4-fluoro-2-methylphenyl)methylamine
• CAS No: 1250003-06-5
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5158083
• PubChem ID: 62125080
• Update Time: 2025-05-23

(cyclopropylmethyl)(4-fluoro-2-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (Cyclopropylmethyl)[(4-fluoro-2-methylphenyl)methyl]amine
• 1-cyclopropyl-N-[(4-fluoro-2-methylphenyl)methyl]methanamine
• Benzenemethanamine, N-(cyclopropylmethyl)-4-fluoro-2-methyl-
• (cyclopropylmethyl)(4-fluoro-2-methylphenyl)methylamine

• Inchi： 1S/C12H16FN/c1-9-6-12(13)5-4-11(9)8-14-7-10-2-3-10/h4-6,10,14H,2-3,7-8H2,1H3
• InChI Key： RVKGNNNXKFWBBR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CNCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• XLogP3: 2.5
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (cyclopropylmethyl)(4-fluoro-2-methylphenyl)methylamine

Recent Advances in the Study of (Cyclopropylmethyl)(4-fluoro-2-methylphenyl)methylamine (CAS: 1250003-06-5)

The compound (cyclopropylmethyl)(4-fluoro-2-methylphenyl)methylamine (CAS: 1250003-06-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, pharmacological properties, and synthetic pathways. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific literature.

Recent studies have focused on the synthesis and optimization of (cyclopropylmethyl)(4-fluoro-2-methylphenyl)methylamine, with particular emphasis on its potential as a central nervous system (CNS) active agent. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis, to achieve high yields and purity. The compound's structural motif, featuring a cyclopropylmethyl group and a fluorinated aromatic ring, has been hypothesized to contribute to its unique binding affinity for neurotransmitter receptors, particularly those involved in mood regulation and cognitive function.

Pharmacological evaluations of (cyclopropylmethyl)(4-fluoro-2-methylphenyl)methylamine have revealed promising results in preclinical models. In vitro assays demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and anxiety. Additionally, animal studies have indicated favorable pharmacokinetic properties, including good blood-brain barrier penetration and metabolic stability. These findings position the compound as a viable candidate for further drug development.

Mechanistic studies have delved into the molecular interactions of (cyclopropylmethyl)(4-fluoro-2-methylphenyl)methylamine with its target receptors. Computational modeling and X-ray crystallography have provided insights into the binding modes and conformational changes induced by the compound. These studies highlight the importance of the cyclopropylmethyl moiety in stabilizing receptor-ligand interactions, while the fluorine atom enhances binding specificity. Such detailed structural analyses are instrumental in guiding the design of derivatives with improved efficacy and reduced side effects.

Despite the promising results, challenges remain in the development of (cyclopropylmethyl)(4-fluoro-2-methylphenyl)methylamine as a therapeutic agent. Issues such as dose-dependent toxicity and off-target effects have been noted in some studies, necessitating further optimization of the compound's structure. Researchers are currently exploring modifications to the aromatic ring and the amine functional group to enhance selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and advance the compound toward clinical trials.

In conclusion, (cyclopropylmethyl)(4-fluoro-2-methylphenyl)methylamine (CAS: 1250003-06-5) represents a promising scaffold for the development of novel CNS-active drugs. Its unique chemical structure, combined with its favorable pharmacological profile, makes it a compelling subject of ongoing research. Future studies will likely focus on refining its synthetic routes, elucidating its mechanism of action, and evaluating its therapeutic potential in human subjects. The continued exploration of this compound underscores the dynamic interplay between chemical innovation and biological discovery in the pursuit of new medicines.